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Compound of Interest

Compound Name: U0124

Cat. No.: B10769467 Get Quote

The following document provides essential safety and logistical information for the proper

disposal of U0124, a compound often used as a negative control for MEK inhibitors U0125 and

U0126.[1] Adherence to these procedures is critical for maintaining laboratory safety and

ensuring regulatory compliance. As specific disposal guidelines for U0124 are not readily

available, the following procedures are based on established best practices for the disposal of

potentially hazardous chemical waste.

Hazard Assessment and Personal Protective Equipment
(PPE)
U0124 should be handled as a potentially hazardous chemical. While it is characterized as an

inactive analog of the MEK inhibitor U0126, its full toxicological properties may not be known.

[1] Therefore, appropriate personal protective equipment should be worn at all times during

handling and disposal to prevent skin and eye contact, inhalation, and ingestion.

Required Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: When handling the solid form outside of a chemical fume hood, a

NIOSH-approved respirator is recommended to prevent inhalation of dust.

Quantitative Data for Disposal
Specific quantitative environmental or disposal limits for U0124 are not readily available in the

provided search results. In the absence of such data, all waste containing U0124 must be

treated as hazardous chemical waste.

Parameter Value

Chemical Name U0124

CAS Number 1140528-25-1 (or 108923-79-1[1])

Molecular Formula C₈H₁₀N₄S₂[1]

Molecular Weight 226.32 g/mol

Form Solid

Solubility Soluble in DMSO (100 mg/mL)

Recommended Waste Stream Hazardous Chemical Waste

Note: Some sources cite CAS number 108923-79-1 for U0124.[1] It is crucial to verify the CAS

number from your specific product's documentation.

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols detail the methodologies for the safe disposal of U0124 in its various

forms within a laboratory setting.

Disposal of Unused or Expired Solid U0124
Segregation: Isolate the unused or expired U0124 from other laboratory waste streams at

the point of generation.
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Containerization: Place the solid U0124 in a designated, chemically compatible, and

sealable hazardous waste container. The container must be clearly labeled.

Labeling: Affix a "Hazardous Waste" label to the container. The label must include the full

chemical name ("U0124") and the approximate amount of the compound.

Storage: Store the container in a designated satellite accumulation area within the laboratory,

away from incompatible materials.

Disposal Request: Arrange for the collection of the hazardous waste through your

institution's Environmental Health and Safety (EHS) department or a licensed hazardous

waste disposal contractor.

Disposal of U0124 Solutions
Segregation: Collect all liquid waste containing U0124 in a dedicated, leak-proof, and

shatter-resistant container. Do not mix with other solvent waste streams unless permitted by

your institution's EHS guidelines.

Containerization: Use a container that is compatible with the solvent used to dissolve the

U0124 (e.g., DMSO).

Labeling: Clearly label the container with a "Hazardous Waste" label, listing all chemical

constituents, including "U0124" and the solvent(s), with their approximate concentrations or

volumes.

Storage: Keep the container sealed when not in use and store it in a designated satellite

accumulation area with appropriate secondary containment to prevent spills.

Disposal Request: Contact your institution's EHS department for pickup and disposal.

Disposal of Contaminated Labware and PPE
Collection: Place all disposable labware (e.g., pipette tips, vials, tubes) and PPE (e.g.,

gloves, bench paper) that have come into contact with U0124 into a designated solid

hazardous waste container.
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Containerization: This container should be a durable, sealable bag or a solid-walled

container to prevent punctures and leaks.

Labeling: The container must be clearly labeled as "Hazardous Waste" and indicate the

contaminant, "U0124."

Disposal: This waste should be collected for disposal by your institution's EHS department

along with other solid chemical waste.

Spill Cleanup and Disposal
In the event of a U0124 spill, follow these steps:

Evacuate and Secure: If the spill is large or in a poorly ventilated area, evacuate the

immediate vicinity and restrict access.

Personal Protection: Wear the appropriate PPE, including respiratory protection, before

attempting to clean the spill.

Containment: For a solid spill, carefully sweep or scoop the material to avoid generating

dust. For a liquid spill, use an inert absorbent material (e.g., spill pads, vermiculite) to contain

it.

Collection: Collect all cleanup materials and contaminated absorbents into a designated

hazardous waste container.

Decontamination: Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol),

and dispose of the cleaning materials as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and your institution's EHS

department.

Mandatory Visualizations
The following diagrams illustrate the procedural workflows for the proper disposal of U0124.
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Caption: Workflow for the safe disposal of U0124.
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U0124 Spill Occurs
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Caption: Procedural flow for U0124 spill cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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